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Compound of Interest

Compound Name: Fmoc-D-Glu-OtBu

Cat. No.: B557679 Get Quote

A Technical Guide to the Safe Handling of Fmoc-
D-Glu-OtBu
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for N-α-

Fmoc-D-glutamic acid γ-t-butyl ester (Fmoc-D-Glu-OtBu), a key building block in solid-phase

peptide synthesis. Adherence to these guidelines is critical for ensuring personnel safety and

maintaining experimental integrity.

Chemical Identification and Properties
Fmoc-D-Glu-OtBu is a protected amino acid derivative used to introduce D-glutamic acid

residues into peptide chains.[1] Its chemical and physical properties are summarized below.
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Identifier Data

Chemical Name N-α-Fmoc-D-glutamic acid γ-t.-butyl ester[1]

Synonyms
Fmoc-D-Glu(OtBu)-OH, Fmoc-D-glutamic acid

5-tert-butyl ester[2]

CAS Number 104091-08-9[1][2][3]

Molecular Formula C₂₄H₂₇NO₆[1]

Molecular Weight 425.47 g/mol [1]

Appearance White to slight yellow or beige powder[1]

Melting Point 80-96 °C[1][2]

Storage Temperature 2-8°C, Keep refrigerated[2][3]

Hazard Identification and Safety
While some suppliers classify this substance as non-hazardous, it is crucial to treat it with care

due to its physical form as a fine powder and potential for irritation.[4][5] A related compound is

noted to cause skin, eye, and respiratory irritation.[6] Therefore, a conservative approach to

handling is recommended.

GHS Hazard Classification (Assumed based on similar compounds)

H315: Causes skin irritation[6]

H319: Causes serious eye irritation[6]

H335: May cause respiratory irritation[6]

Precautionary Statements:

P261: Avoid breathing dust.[6]

P280: Wear protective gloves, eye protection, and face protection.[6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Upon combustion, hazardous decomposition products may be released, including carbon

oxides (CO, CO₂) and nitrogen oxides (NOx).[3][4][7]

General Handling and Exposure Control Protocol
This protocol outlines the standard procedure for safely handling Fmoc-D-Glu-OtBu powder in

a laboratory setting. The primary goal is to minimize dust generation and prevent exposure

through inhalation, ingestion, or direct contact.

3.1. Engineering Controls

Work in a well-ventilated area.

Use a chemical fume hood or an enclosure with local exhaust ventilation when weighing or

transferring the powder to control airborne levels.[5][7]

3.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear safety glasses with side-shields or chemical splash goggles

approved under standards such as NIOSH (US) or EN 166 (EU).[3]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be

inspected before use and removed using the proper technique to avoid skin contact. Wear a

lab coat.[4][5]

Respiratory Protection: If ventilation is inadequate or dust is generated, use a type N95 (US)

or type P1 (EN 143) dust mask.[4]

3.3. Handling Procedure

Preparation: Before handling, ensure the work area is clean. Assemble all necessary

equipment (spatulas, weigh boats, containers) inside the ventilated enclosure.

Weighing: Carefully open the container. Use a clean spatula to transfer the desired amount

of powder to a weigh boat. Avoid scooping in a manner that creates airborne dust.
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Transfer: Promptly transfer the weighed powder to the reaction vessel.

Cleanup: Tightly close the source container. Clean any minor spills by carefully sweeping or

wiping the material into a designated waste container.[4][7] Avoid dry sweeping that can

generate dust.

Decontamination: Wash hands thoroughly with soap and water after handling is complete.[5]

3.4. Storage

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed to prevent moisture absorption and contamination.[5][7]

Recommended storage is refrigerated at 2-8°C.[2][3]
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Caption: A generalized workflow for the safe handling of Fmoc-D-Glu-OtBu powder.

First Aid and Emergency Procedures
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Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[5]

Skin Contact

Wash off immediately with soap and plenty of

water. If skin irritation occurs, get medical

advice/attention.[5][6]

Eye Contact

Rinse cautiously with plenty of water for at least

15 minutes, also under the eyelids. Remove

contact lenses if present and easy to do. If eye

irritation persists, get medical advice/attention.

[3][6]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[5]

Accidental Release

Evacuate personnel to a safe area. Wear

appropriate PPE. Avoid dust formation. Sweep

up the spilled material and place it in a suitable,

labeled container for disposal.[3][5]

Fire

Use a carbon dioxide, dry chemical extinguisher,

water spray, or alcohol-resistant foam.[4][5][7]

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[3][7]

Hazard Control Strategy
A hierarchical approach should be used to control potential exposure to Fmoc-D-Glu-OtBu.

This strategy prioritizes the most effective control measures.
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Caption: The hierarchy of controls for mitigating exposure to chemical powders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557679#fmoc-d-glu-otbu-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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